Cas no 37133-74-7 (Trichothec-9-ene,12,13-epoxy-)
Trichothec-9-ene,12,13-epoxy- structure
Product Name:Trichothec-9-ene,12,13-epoxy-
CAS No:37133-74-7
MF:C15H22O2
MW:234.333984851837
CID:317112
PubChem ID:162245
Update Time:2025-04-19
Trichothec-9-ene,12,13-epoxy- Chemical and Physical Properties
Names and Identifiers
-
- Trichothec-9-ene,12,13-epoxy-
- 12,13-Epoxytrichothec-9-ene
- Q27255666
- UNII-2VT926P95A
- 12,13-Epoxytrichothec-9-ene, (+/-)-
- 7E0
- 54713-65-4
- Scirpene
- UNII-QIQ1F6SUZ5
- Trichothec-9-ene, 12,13-epoxy-
- (+/-)-Scirpene
- QIQ1F6SUZ5
- Spiro(2,5-methano-1-benzoxepin-10,2'-oxirane), trichothec-9-ene deriv.
- (+/-)-12,13-Epoxytrichothec-9-ene
- (11beta)-12,13-epoxytrichothec-9-ene
- SCHEMBL258589
- 12,13-EPOXY-.DELTA.9-TRICHOTHECENE
- 2VT926P95A
- Spiro(2,5-methano-1-benzoxepin-10,2'-oxirane), 2,3,4,5,5a,6,7,9a-octahydro-5,5a,8-trimethyl-, (2R,2'S,5R,5aR,9aR)-rel-
- 37133-74-7
- (1R,2R,7R,9R,12S)-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]
- DTXSID80958338
- Trichothec-9-ene, 12,13-epoxy-, (+/-)-
-
- Inchi： 1S/C15H22O2/c1-10-4-6-13(2)12(8-10)17-11-5-7-14(13,3)15(11)9-16-15/h8,11-12H,4-7,9H2,1-3H3/t11-,12-,13+,14-,15+/m1/s1
- InChI Key： LZAJKCZTKKKZNT-QMIVOQANSA-N
- SMILES： O1C[C@]21[C@H]1CC[C@]2(C)[C@@]2(C)CCC(C)=C[C@H]2O1
Computed Properties
- Exact Mass: 234.162
- Monoisotopic Mass: 234.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 21.8Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 313.7°Cat760mmHg
- Flash Point: 153.9°C
- Refractive Index: 1.549
Trichothec-9-ene,12,13-epoxy- Related Literature
-
1. Trichothecene mycotoxin interconversions: partial syntheses of calonectrin and deoxynivalenol, and of a trichothecene epi-epoxide, 3α,4β,15-triacetoxy-12, 13-epi-epoxytrichothec-9-eneStuart Cameron,Ernest W. Colvin J. Chem. Soc. Perkin Trans. 1 1989 887
-
2. Phytotoxic compounds produced by Fusarium equiseti. Part 8. Acid catalysed rearrangement of 12,13-epoxytrichothec-9-enesJohn Frederick Grove J. Chem. Soc. Perkin Trans. 1 1986 647
-
John Frederick Grove J. Chem. Soc. C 1970 375
-
John Frederick Grove J. Chem. Soc. C 1970 378
-
5. Phytotoxic compounds produced by Fusarium equiseti. Part 9. Reactions of some 9β,10β; 12,13-diepoxytrichothecanesJohn Frederick Grove J. Chem. Soc. Perkin Trans. 1 1990 115
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